Cas no 1896810-74-4 (7-oxaspiro[3.5]nonan-2-ylmethanol)
7-oxaspiro[3.5]nonan-2-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 7-oxaspiro[3.5]nonan-2-ylmethanol
- 2-(Hydroxymethyl)-7-oxaspiro[3.5]nonane
- AT29013
- {7-oxaspiro[3.5]nonan-2-yl}methanol
- SY287974
- F2147-3877
- EN300-6781647
- MFCD30002624
- (7-oxaspiro[3.5]nonan-2-yl)methanol
- AKOS026716706
- 1896810-74-4
- 7-Oxaspiro[3.5]nonane-2-methanol
- SCHEMBL24323433
- DB-400227
-
- MDL: MFCD30002624
- Inchi: 1S/C9H16O2/c10-7-8-5-9(6-8)1-3-11-4-2-9/h8,10H,1-7H2
- InChI Key: AVSRKWAKUFAPLU-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CC(CO)C2
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 29.5Ų
7-oxaspiro[3.5]nonan-2-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O281916-100mg |
(7-oxaspiro[3.5]nonan-2-yl)methanol |
1896810-74-4 | 100mg |
$ 250.00 | 2022-06-03 | ||
| TRC | O281916-500mg |
(7-oxaspiro[3.5]nonan-2-yl)methanol |
1896810-74-4 | 500mg |
$ 955.00 | 2022-06-03 | ||
| TRC | O281916-1g |
(7-oxaspiro[3.5]nonan-2-yl)methanol |
1896810-74-4 | 1g |
$ 1455.00 | 2022-06-03 | ||
| Chemenu | CM537890-100mg |
(7-Oxaspiro[3.5]nonan-2-yl)methanol |
1896810-74-4 | 97% | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM537890-250mg |
(7-Oxaspiro[3.5]nonan-2-yl)methanol |
1896810-74-4 | 97% | 250mg |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144429-100mg |
(7-Oxaspiro[3.5]nonan-2-yl)methanol |
1896810-74-4 | 97% | 100mg |
¥3280 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144429-250mg |
(7-Oxaspiro[3.5]nonan-2-yl)methanol |
1896810-74-4 | 97% | 250mg |
¥6796 | 2023-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8105-100MG |
7-oxaspiro[3.5]nonan-2-ylmethanol |
1896810-74-4 | 97% | 100MG |
¥ 1,683.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8105-250MG |
7-oxaspiro[3.5]nonan-2-ylmethanol |
1896810-74-4 | 97% | 250MG |
¥ 2,692.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8105-500MG |
7-oxaspiro[3.5]nonan-2-ylmethanol |
1896810-74-4 | 97% | 500MG |
¥ 4,481.00 | 2023-04-14 |
7-oxaspiro[3.5]nonan-2-ylmethanol Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 7-oxaspiro[3.5]nonan-2-ylmethanol
Introduction to 7-oxaspiro[3.5]nonan-2-ylmethanol (CAS No. 1896810-74-4): Applications and Recent Research Developments
7-oxaspiro[3.5]nonan-2-ylmethanol, identified by its unique chemical structure and the CAS number 1896810-74-4, has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, featuring a spirocyclic framework with an oxygen-containing heterocycle, presents a promising scaffold for developing novel therapeutic agents. Its molecular architecture combines structural rigidity with functional flexibility, making it an attractive candidate for further exploration in synthetic chemistry and pharmacological applications.
The spirocyclic core of 7-oxaspiro[3.5]nonan-2-ylmethanol contributes to its distinct physicochemical properties, including enhanced metabolic stability and improved bioavailability. These characteristics are particularly valuable in the design of small-molecule drugs, where resistance to degradation and efficient absorption are critical factors. Recent studies have highlighted the potential of spirocyclic compounds in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.
In the realm of drug development, 7-oxaspiro[3.5]nonan-2-ylmethanol has been investigated for its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged its structural motifs to develop derivatives with targeted biological activities. For instance, modifications at the 2-methanol position have been explored to enhance interactions with specific protein targets, leading to the discovery of compounds with potential therapeutic efficacy in areas such as inflammation and neurodegeneration.
Recent advancements in computational chemistry have further accelerated the exploration of 7-oxaspiro[3.5]nonan-2-ylmethanol derivatives. Molecular modeling studies have provided insights into how structural variations influence binding affinity and selectivity, enabling rational design of next-generation drug candidates. These computational approaches, combined with experimental validation, have streamlined the process of identifying promising lead compounds for further optimization.
The pharmaceutical industry has shown particular interest in 7-oxaspiro[3.5]nonan-2-ylmethanol due to its versatility as a building block. Its spirocyclic nature allows for diverse functionalization strategies, making it suitable for addressing multiple therapeutic challenges. Additionally, the compound’s compatibility with green chemistry principles has been noted, as synthetic routes can be designed to minimize waste and hazardous byproducts.
Emerging research also suggests that 7-oxaspiro[3.5]nonan-2-ylmethanol may find applications beyond traditional drug development. Its unique chemical properties make it a valuable tool in materials science, particularly in the synthesis of advanced polymers and liquid crystals. These materials exhibit enhanced thermal stability and mechanical strength, opening up possibilities for innovative applications in electronics and coatings.
The synthesis of 7-oxaspiro[3.5]nonan-2-ylmethanol presents both challenges and opportunities for chemists. While initial synthetic routes may require multi-step processes, recent innovations have focused on simplifying these methodologies through catalytic techniques and novel reaction conditions. Such advancements not only improve yield but also reduce production costs, making the compound more accessible for industrial applications.
Future directions in the study of 7-oxaspiro[3.5]nonan-2-ylmethanol include exploring its role in combinatorial chemistry and high-throughput screening assays. These approaches enable rapid testing of large libraries of derivatives, accelerating the discovery process for new therapeutic agents. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in unlocking the full potential of this compound.
In conclusion,7-oxaspiro[3.5]nonan-2-ylmethanol (CAS No. 1896810-74-4) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features and functional versatility position it as a cornerstone compound in medicinal chemistry and materials science alike. As research continues to evolve,7 oxaspiro [ 3 . 5 ] nonan - 2 - ylmethanol is poised to contribute significantly to advancements in drug design and innovative material development.
1896810-74-4 (7-oxaspiro[3.5]nonan-2-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)